Cas no 1065657-51-3 (4-(2-Benzo[D]oxazolyl)phenylboronic acid)

• Product Name: 4-(2-Benzo[D]oxazolyl)phenylboronic acid
• CAS No: 1065657-51-3
• MF: C₁₃H₁₀BNO₃
• MW: 239.034
• CID: 4671093
• PubChem ID: 57958561
• Update Time: 2025-05-23

4-(2-Benzo[D]oxazolyl)phenylboronic acid Chemical and Physical Properties

Names and Identifiers

• 4-(2-Benzo[D]oxazolyl)phenylboronic acid
• [4-(1,3-Benzoxazol-2-yl)phenyl]boronic acid
• Boronic acid, B-[4-(2-benzoxazolyl)phenyl]-
• BS-53499
• 1065657-51-3
• 4-(benzoxazol-2-yl)phenylboronic Acid
• B-[4-(2-Benzoxazolyl)phenyl]boronic acid
• PTTJBNMNZAUITF-UHFFFAOYSA-N
• F71637
• DB-415780
• SCHEMBL829078
• 4-(1,3-benzoxazol-2-yl)phenylboronic acid
• starbld0015714
• 4-(2-Benzo[D]oxazolyl)phenylboronicacid
• MFCD32670117
• (4-(Benzo[d]oxazol-2-yl)phenyl)boronic acid

• Inchi： InChI=1S/C13H10BNO3/c16-14(17)10-7-5-9(6-8-10)13-15-11-3-1-2-4-12(11)18-13/h1-8,16-17H
• InChI Key： PTTJBNMNZAUITF-UHFFFAOYSA-N
• SMILES： B(C1=CC=C(C=C1)C2=NC3=CC=CC=C3O2)(O)O

Computed Properties

• Exact Mass: 239.0753733g/mol
• Monoisotopic Mass: 239.0753733g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.5Ų

Additional information on 4-(2-Benzo[D]oxazolyl)phenylboronic acid

Introduction to 4-(2-Benzo[d]oxazolyl)phenylboronic Acid (CAS No. 1065657-51-3)

4-(2-Benzo[d]oxazolyl)phenylboronic acid (CAS No. 1065657-51-3) is a versatile compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and materials science. This boronic acid derivative is characterized by its unique structure, which combines a benzoxazole moiety with a phenylboronic acid group. The combination of these functional groups imparts a range of valuable properties, making it an essential building block in various chemical reactions and applications.

The benzoxazole ring is a well-known heterocyclic structure that exhibits strong electron-withdrawing properties and high stability. This makes it particularly useful in the design of fluorescent probes, photovoltaic materials, and pharmaceuticals. The phenylboronic acid group, on the other hand, is a key functional group in Suzuki-Miyaura coupling reactions, which are widely used in the synthesis of biologically active compounds and advanced materials.

Recent research has highlighted the potential of 4-(2-Benzo[d]oxazolyl)phenylboronic acid in the development of novel therapeutic agents. For instance, studies have shown that this compound can be used as a building block for the synthesis of small molecules with potent anti-inflammatory and anticancer activities. The benzoxazole moiety contributes to the molecule's ability to interact with specific biological targets, while the boronic acid group facilitates its incorporation into complex molecular architectures.

In the context of materials science, 4-(2-Benzo[d]oxazolyl)phenylboronic acid has been explored for its potential in the fabrication of organic light-emitting diodes (OLEDs) and other optoelectronic devices. The compound's ability to form stable and efficient conjugated systems makes it an attractive candidate for these applications. Researchers have demonstrated that 4-(2-Benzo[d]oxazolyl)phenylboronic acid can be used to create highly luminescent materials with tunable emission properties, opening up new possibilities for advanced display technologies.

The synthetic versatility of 4-(2-Benzo[d]oxazolyl)phenylboronic acid is another key factor contributing to its widespread use. The compound can be readily prepared through well-established synthetic routes, such as the reaction of 4-bromophenylboronic acid with 2-benzoxazolylmagnesium bromide. This ease of synthesis, combined with its high purity and stability, makes it an ideal choice for both academic research and industrial applications.

From a safety perspective, 4-(2-Benzo[d]oxazolyl)phenylboronic acid is generally considered to be a low-risk compound when handled under appropriate conditions. However, standard laboratory safety protocols should always be followed to ensure safe handling and storage. This includes wearing appropriate personal protective equipment (PPE), such as gloves and goggles, and working in a well-ventilated area.

In conclusion, 4-(2-Benzo[d]oxazolyl)phenylboronic acid (CAS No. 1065657-51-3) is a multifunctional compound with a wide range of applications in organic synthesis, medicinal chemistry, and materials science. Its unique combination of functional groups makes it an invaluable tool for researchers and scientists working in these fields. As ongoing research continues to uncover new possibilities for this compound, its importance is likely to grow even further.